Cas no 26429-79-8 (1H-Pyrazole, 1,4-dimethyl-3-phenyl-)
26429-79-8 structure
Product Name:1H-Pyrazole, 1,4-dimethyl-3-phenyl-
CAS No:26429-79-8
MF:C11H12N2
MW:172.226382255554
CID:1427582
Update Time:2024-08-15
1H-Pyrazole, 1,4-dimethyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 1,4-dimethyl-3-phenyl-
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- Inchi: 1S/C11H12N2/c1-9-8-13(2)12-11(9)10-6-4-3-5-7-10/h3-8H,1-2H3
- InChI Key: VPAHFIIXEOFCFD-UHFFFAOYSA-N
- SMILES: N1(C)C=C(C)C(C2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 172.10016
Experimental Properties
- Density: 1.03±0.1 g/cm3(Predicted)
- Boiling Point: 274.4±9.0 °C(Predicted)
- PSA: 17.82
- pka: 2.28±0.10(Predicted)
1H-Pyrazole, 1,4-dimethyl-3-phenyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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